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Cat. No.: B12785903

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery and development of the Ortho-Evra®

contraceptive patch, the first transdermal hormonal contraceptive to gain regulatory approval.

This document details the timeline of its creation, the methodologies of pivotal clinical trials,

extensive quantitative data on its efficacy and pharmacokinetics, and the underlying molecular

signaling pathways of its active components, norelgestromin and ethinyl estradiol.

A Historical Overview of Transdermal
Contraception: The Rise of Ortho-Evra
The concept of transdermal drug delivery, offering a non-invasive and controlled release of

medication, gained significant traction in the latter half of the 20th century. The first prescription

transdermal patch was approved by the U.S. Food and Drug Administration (FDA) in 1979 for

the delivery of scopolamine to treat motion sickness. This paved the way for the development

of patches for a variety of therapeutic areas.
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The journey of the Ortho-Evra patch, developed by Ortho-McNeil Pharmaceutical (a subsidiary

of Johnson & Johnson), marked a significant advancement in contraceptive technology. It

offered a convenient once-weekly application, potentially improving compliance compared to

daily oral contraceptives.

Key Development Timeline:

Preclinical Development: The R.W. Johnson Pharmaceutical Research Institute, another

subsidiary of Johnson & Johnson, undertook the initial feasibility studies for a transdermal

contraceptive system. Preclinical toxicity data from existing oral contraceptives containing

norgestimate (of which norelgestromin is the active metabolite) were used as supportive data

for the development program.

Clinical Development Program: The extensive clinical development program for Ortho-Evra
included dose-ranging studies, specialized safety studies, dermal safety studies, and

numerous pharmacokinetic and bioavailability studies. The program ultimately involved

safety data from 6,254 women.

Phase III Clinical Trials: Three large, multicenter, open-label Phase III studies (CONT-002,

-003, and -004) were central to the patch's approval. These studies were designed to assess

the contraceptive efficacy, cycle control, and safety of the Ortho-Evra patch in healthy

women. The trials collectively involved 3,319 women and accumulated over 22,000 cycles of

exposure to the patch.

FDA Approval: The New Drug Application (NDA) for the Ortho-Evra patch was submitted to

the FDA, and it was approved in November 2001.[1]

Market Launch: The Ortho-Evra patch became available to the public in 2002.[2]

Discontinuation: In 2014, Janssen Pharmaceuticals, another Johnson & Johnson company,

announced the discontinuation of the Ortho-Evra brand in the United States, citing a

"business decision." A generic version, Xulane, became available.

Quantitative Data Summary
The clinical development program for Ortho-Evra generated a wealth of quantitative data on its

efficacy, pharmacokinetics, and safety. These data are summarized in the tables below for easy
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comparison.

Table 1: Contraceptive Efficacy of the Ortho-Evra Patch
(Pooled Data from Three Phase III Trials)

Efficacy Measure Value (95% Confidence Interval)

Overall Pearl Index 0.88 (0.44 - 1.33)

Method Failure Pearl Index 0.70 (0.31 - 1.10)

Overall Pregnancy Rate (Life Table Analysis, 13

Cycles)
0.8% (0.3% - 1.3%)

Method Failure Pregnancy Rate (Life Table

Analysis, 13 Cycles)
0.6% (0.2% - 0.9%)

The Pearl Index represents the number of pregnancies per 100 woman-years of use.

Table 2: Pharmacokinetic Parameters of Norelgestromin
(NGMN) and Ethinyl Estradiol (EE) after Ortho-Evra
Patch Application
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Parameter Norelgestromin (NGMN) Ethinyl Estradiol (EE)

Steady-State Concentration

(Css)

Buttock Application 0.80 ± 0.23 ng/mL 48.9 ± 16.1 pg/mL

Arm Application 0.89 ± 0.22 ng/mL 55.6 ± 17.5 pg/mL

Abdomen Application 0.71 ± 0.24 ng/mL 42.1 ± 15.0 pg/mL

Area Under the Curve (AUC0-

168h)

Buttock Application 135 ± 39 ng·h/mL 8210 ± 2700 pg·h/mL

Arm Application 150 ± 37 ng·h/mL 9340 ± 2940 pg·h/mL

Abdomen Application 119 ± 40 ng·h/mL 7070 ± 2520 pg·h/mL

Maximum Concentration

(Cmax)
1.8 ± 0.5 ng/mL 126 ± 47 pg/mL

Time to Maximum

Concentration (Tmax)
~48 hours ~48 hours

Elimination Half-Life (t1/2) ~28 hours ~17 hours

Table 3: Discontinuation Rates Due to Adverse Events in
Phase III Trials

Adverse Event Percentage of Subjects Discontinuing

Nausea and/or Vomiting 2.4%

Application Site Reaction 1.9%

Breast Discomfort, Engorgement, or Pain 1.9%

Headache 1.1%

Emotional Lability 1.0%
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Experimental Protocols
The following sections detail the methodologies employed in the key clinical studies that

supported the approval and characterization of the Ortho-Evra patch.

Phase III Contraceptive Efficacy and Safety Studies (e.g.,
CONT-002, -003, -004)
Study Design: These were multicenter, open-label, parallel-group contraceptive studies. The

duration of the studies was either 6 or 13 cycles.

Participants: The studies enrolled generally healthy women aged 18 to 45 who desired

hormonal contraception.

Inclusion Criteria:

Sexually active women at risk for pregnancy.

Regular menstrual cycles.

Willingness to use the patch as the sole method of contraception.

Exclusion Criteria:

Contraindications to combination hormonal contraceptives (e.g., history of thromboembolic

disorders, breast cancer, severe liver disease).

Pregnancy or lactation.

Use of medications known to interact with hormonal contraceptives.

Treatment Regimen:

Subjects applied one Ortho-Evra patch per week for three consecutive weeks, followed by a

one-week patch-free interval.

The patch could be applied to the buttock, abdomen, upper outer arm, or upper torso

(excluding the breasts).
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Efficacy Assessment:

The primary efficacy endpoint was the incidence of pregnancy.

Contraceptive efficacy was assessed using the Pearl Index and life-table analysis.

Safety Assessment:

Adverse events were recorded throughout the study.

Physical and gynecological examinations, including vital signs and laboratory tests, were

performed at baseline and at regular intervals.

Pharmacokinetic Studies
Study Design: These were typically open-label, randomized, crossover studies in healthy

female volunteers.

Participants: Healthy, non-pregnant women of reproductive age.

Inclusion Criteria:

Good general health as determined by medical history, physical examination, and laboratory

tests.

Body mass index (BMI) within a specified range.

Non-smokers.

Exclusion Criteria:

Contraindications to hormonal therapy.

Use of interacting medications.

History of dermal hypersensitivity.

Treatment Protocol:
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A single Ortho-Evra patch was applied to a specified anatomical site (e.g., abdomen,

buttock, arm, or torso).

In crossover studies, each participant received the patch at different application sites in a

randomized sequence, with a washout period between applications.

Blood samples were collected at predefined time points before and after patch application.

Analytical Methodology:

Serum concentrations of norelgestromin and ethinyl estradiol were determined using

validated analytical methods, primarily radioimmunoassay (RIA).

Radioimmunoassay (RIA) Principle: This technique is based on the competitive binding of a

radiolabeled antigen (hormone) and an unlabeled antigen (hormone from the patient's

sample) to a limited amount of a specific antibody. The amount of radioactivity is inversely

proportional to the concentration of the unlabeled hormone in the sample. The radioactivity is

typically measured using a gamma counter.

Pharmacokinetic Analysis:

Pharmacokinetic parameters such as AUC, Cmax, Tmax, Css, and t½ were calculated from

the serum concentration-time data.

Mandatory Visualizations
Signaling Pathways
The contraceptive effect of the Ortho-Evra patch is mediated by the synergistic action of

norelgestromin (a progestin) and ethinyl estradiol (an estrogen) on the hypothalamic-pituitary-

ovarian axis.
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Figure 1: Norelgestromin Signaling Pathway.
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Figure 2: Ethinyl Estradiol Signaling Pathway.

Experimental Workflow
The following diagram illustrates a typical workflow for a pharmacokinetic study of the Ortho-
Evra patch.
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Figure 3: Pharmacokinetic Study Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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